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Compound of Interest

Compound Name: N-Propylaniline

Cat. No.: B1293793 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Propylaniline, an N-alkylated aromatic amine, is a significant chemical intermediate with

growing importance in the fields of synthetic organic chemistry, materials science, and

pharmacology. Its structural characteristics, featuring a propyl group attached to the nitrogen

atom of an aniline moiety, confer specific physicochemical properties that make it a versatile

building block for the synthesis of a wide array of more complex molecules. This technical

guide provides a comprehensive overview of the core properties, synthesis, and analysis of N-
Propylaniline, with a particular focus on its relevance to drug discovery and development.

Detailed experimental protocols and an exploration of its derivatives' biological activities are

presented to support researchers in their scientific endeavors.

Core Properties of N-Propylaniline
The fundamental physical and chemical properties of N-Propylaniline (CAS Number: 622-80-

0) are summarized in the tables below. These properties are crucial for its handling, storage,

and application in various chemical reactions.[1][2]

Table 1: General and Physical Properties of N-
Propylaniline
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Property Value

CAS Number 622-80-0[1]

Molecular Formula C₉H₁₃N[1]

Molecular Weight 135.21 g/mol [1]

Appearance Colorless to pale yellow liquid

Boiling Point 220-222 °C

Melting Point -15 °C

Density 0.952 g/cm³

Refractive Index (n_D^20) 1.543

Flash Point 91 °C

pKa 5.64

Table 2: Spectroscopic Data of N-Propylaniline
Spectroscopic Data Key Features

¹H NMR (CDCl₃)

δ ~0.95 (t, 3H, CH₃), ~1.60 (m, 2H, CH₂), ~3.05

(t, 2H, N-CH₂), ~3.60 (s, 1H, NH), ~6.60-7.20

(m, 5H, Ar-H)[3]

¹³C NMR (CDCl₃)

δ ~11.7 (CH₃), ~22.9 (CH₂), ~45.9 (N-CH₂),

~112.8 (Ar-C), ~117.1 (Ar-C), ~129.2 (Ar-C),

~148.5 (Ar-C)

GC-MS

Molecular ion (M⁺) at m/z = 135. Key fragments

at m/z = 106 ([M-C₂H₅]⁺), 93 ([M-C₃H₆]⁺), 77

([C₆H₅]⁺)[4][5]

Synthesis and Purification of N-Propylaniline
The synthesis of N-Propylaniline can be achieved through several methods, with the most

common being the N-alkylation of aniline.
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Experimental Protocol: Synthesis of N-Propylaniline via
N-Alkylation of Aniline with 1-Bromopropane
This protocol describes a common laboratory-scale synthesis of N-Propylaniline.

Materials:

Aniline

1-Bromopropane

Potassium carbonate (K₂CO₃), anhydrous

Acetone

Diethyl ether

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a solution of aniline (1.0 eq) in acetone, add anhydrous potassium carbonate (1.5 eq).

Stir the suspension vigorously and add 1-bromopropane (1.1 eq) dropwise at room

temperature.

After the addition is complete, heat the reaction mixture to reflux and monitor the reaction

progress by thin-layer chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature and filter off the inorganic

salts.

Concentrate the filtrate under reduced pressure to remove the acetone.
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Dissolve the residue in diethyl ether and wash with saturated sodium bicarbonate solution,

followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude N-Propylaniline.

Workflow for the Synthesis of N-Propylaniline
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Synthesis of N-Propylaniline

Reactants

Reaction

Work-up

Product

Aniline

Reaction in Acetone (Reflux)

1-Bromopropane K2CO3 (Base)

Filtration

Solvent Evaporation

Extraction with Diethyl Ether

Washing

Drying over MgSO4

Final Evaporation

Crude N-Propylaniline
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Controlled Monobromination of N-Propylaniline

N-Propylaniline

Acetylation
(Acetic Anhydride)

N-Acetyl-N-propylaniline

Bromination
(Br2, Acetic Acid)

Bromo-N-acetyl-N-propylaniline

Hydrolysis
(Acid or Base)

p-Bromo-N-propylaniline
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Mechanism of Action of N-Propylaniline Derivatives in Overcoming MDR
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293793?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

